Cas no 73806-01-6 (3-(1,3-benzothiazol-2-ylcarbamoyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid)

• Product Name: 3-(1,3-benzothiazol-2-ylcarbamoyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
• CAS No: 73806-01-6
• MF: C₁₅H₁₄N₂O₄S
• MW: 318.347662448883
• CID: 1762432
• PubChem ID: 3056552
• Update Time: 2025-04-21

3-(1,3-benzothiazol-2-ylcarbamoyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzothiazol-2-ylcarbamoyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
• 2-(1,3-benzothiazol-2-ylcarbamoyl)-7-oxabicyclo[2.2.1]heptane-3-carboxylic acid
• 3-[N-(2-Benzothiazolyl)carbamoyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
• 7-Oxabicyclo(2.2.1)heptane-2-carboxylic acid, 3-(N-(2-benzothiazolyl)carbamoyl)-
• DTXSID40994797
• N-(2-Benzothiazolyl)-3,6-endoxohexa-hydrophthalamic acid
• 3-{[(1,3-Benzothiazol-2-yl)imino](hydroxy)methyl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
• 73806-01-6

• Inchi： 1S/C15H14N2O4S/c18-13(11-8-5-6-9(21-8)12(11)14(19)20)17-15-16-7-3-1-2-4-10(7)22-15/h1-4,8-9,11-12H,5-6H2,(H,19,20)(H,16,17,18)
• InChI Key： DELRSWOLZGRLEO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1NC(C1C(C(=O)O)C2CCC1O2)=O

Computed Properties

• Exact Mass: 318.06742811g/mol
• Monoisotopic Mass: 318.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 117Ų